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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of Tralkoxydim is paramount. This document provides

immediate, essential safety protocols, logistical plans for its use, and disposal guidelines to

ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Tralkoxydim, it is mandatory to use specific personal protective equipment to

minimize exposure and ensure personal safety. The required PPE may vary depending on the

specific laboratory task being performed, such as handling the pure substance, preparing

solutions, or cleaning up spills.
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Operation Required Personal Protective Equipment

Routine Handling and Preparation

Chemical-resistant gloves (e.g., nitrile, butyl

rubber), safety goggles or a face shield, a lab

coat or coveralls, and closed-toe shoes.[1][2]

Mixing and Loading

In addition to routine PPE, a chemical-resistant

apron and respiratory protection may be

necessary, especially in poorly ventilated areas.

[3][4][5]

Spill Cleanup

Full protective clothing, including chemical-

resistant boots and gloves, safety goggles, and

a respirator with an appropriate cartridge.[3][4]

Toxicity Data
Tralkoxydim has undergone toxicological testing to determine its potential hazards. The

following table summarizes key toxicity data. It is important to note that Safe Work Australia has

classified tralkoxydim as a suspected human carcinogen (Category 2).[6]
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Test Species Route Result Classification

Acute Oral LD50 Rat (female) Oral 934 mg/kg
Harmful if

swallowed[6][7]

Acute Oral LD50 Rat (male) Oral 1258 mg/kg
Harmful if

swallowed[6][7]

Acute Dermal

LD50
Rat Dermal >2000 mg/kg -

Acute Inhalation

LC50
Rat Inhalation >3.5 mg/L/4hr

May cause

irritation of the

respiratory

tract[6][7]

Eye Irritation Rabbit Ocular Mild irritant
Will irritate the

eyes[6][7]

Skin Irritation Rabbit Dermal Mild irritant -

Skin

Sensitization
Guinea Pig Dermal

Not a skin

sensitiser
-

Experimental Protocols for Toxicity Testing
The toxicity data for Tralkoxydim are derived from studies conducted according to

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These standardized protocols ensure the

quality and comparability of data. While the specific, detailed reports for Tralkoxydim's

registration are not publicly available, the following outlines the general methodologies based

on the relevant OECD test guidelines.

Acute Oral Toxicity (based on OECD Guideline 423: Acute Toxic Class Method)

Principle: This method uses a stepwise procedure with a small number of animals per step to

determine the acute oral toxicity.

Methodology:
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Healthy, young adult rats are fasted prior to dosing.

The test substance is administered orally by gavage at one of the defined starting doses

(e.g., 300 mg/kg or 2000 mg/kg).

A group of three animals of a single sex (usually females) is used in each step.

The animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Depending on the outcome of the first step (number of animals surviving or dying), the

dose for the next step is either increased or decreased.

The process is continued until the criteria for classifying the substance are met.

Acute Dermal Toxicity (based on OECD Guideline 402: Acute Dermal Toxicity)

Principle: This guideline assesses the adverse effects occurring within a short time of dermal

application of a single dose of a substance.

Methodology:

The fur is clipped from the dorsal area of healthy young adult rabbits approximately 24

hours before the test.

The test substance is applied uniformly over an area which is approximately 10% of the

total body surface area.

The treated area is covered with a porous gauze dressing and non-irritating tape.

The exposure period is 24 hours.

Animals are observed for mortality and signs of toxicity for 14 days.

Acute Inhalation Toxicity (based on OECD Guideline 403: Acute Inhalation Toxicity)

Principle: This test determines the median lethal concentration (LC50) of a substance in air

for a 4-hour exposure period.
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Methodology:

Groups of young adult rats are exposed to the test substance in a dynamic inhalation

chamber.

The exposure duration is typically 4 hours.

At least three concentrations are tested, with 5 animals per sex per concentration.

Animals are observed for mortality and signs of toxicity during and after exposure for a

period of 14 days.

Acute Eye Irritation/Corrosion (based on OECD Guideline 405: Acute Eye Irritation/Corrosion)

Principle: This test evaluates the potential of a substance to cause irritation or corrosion to

the eye.

Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye of an

albino rabbit.

The other eye remains untreated and serves as a control.

The eyes are examined and scored for corneal opacity, iritis, and conjunctival redness and

chemosis at 1, 24, 48, and 72 hours after application.

The reversibility of any lesions is assessed over 21 days.

Skin Sensitization (based on OECD Guideline 406: Skin Sensitisation)

Principle: The Guinea Pig Maximisation Test (GPMT) is used to assess the potential of a

substance to cause skin sensitization.

Methodology:

Induction Phase: Young adult guinea pigs are initially exposed to the test substance by

intradermal injection with and without an adjuvant, followed one week later by a topical
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application.

Challenge Phase: Two weeks after the induction exposures, the animals are challenged

with a topical application of the test substance to a previously untreated area.

The skin reactions at the challenge sites are observed and graded at 24 and 48 hours

after patch removal.

Operational Plans
Handling and Storage:

Store Tralkoxydim in its original, tightly closed container in a cool, dry, and well-ventilated

area.[8][9]

Keep away from food, feed, and fertilizers.[8]

Protect from direct sunlight.[6][8]

Do not eat, drink, or smoke in areas where Tralkoxydim is handled or stored.[1][6]

Wash hands thoroughly with soap and water after handling.[1][6]

Disposal Plans
Chemical Disposal:

Dispose of unwanted Tralkoxydim and its waste in accordance with local, state, and federal

regulations.[6]

Do not contaminate water, food, or feed by storage or disposal.[6]

For large quantities, contact a licensed professional waste disposal service.

Container Disposal:

Triple rinse or pressure rinse empty containers.[3][4]

Add the rinsate to the spray tank or a collection vessel for proper disposal.[8]
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Puncture and dispose of the container in a sanitary landfill, or by other procedures approved

by state and local authorities.[8]

Do not reuse empty containers.[1]

Spill Management Workflow
In the event of a Tralkoxydim spill, a clear and immediate response is crucial to mitigate

exposure and environmental contamination. The following workflow provides a step-by-step

guide for handling a spill.
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Initial Response

Assessment

Cleanup Procedure

Disposal

Evacuate the immediate area

Alert supervisor and EH&S

Secure the area to prevent entry

Assess the size and nature of the spill

Consult the Safety Data Sheet (SDS)

Don appropriate PPE

Contain the spill with absorbent material

Collect absorbed material into a labeled, sealed container

Decontaminate the spill area

Dispose of waste according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tralkoxydim spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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